Ethyl 2-chloro-3-oxopropanoate

Description

Ethyl 2-chloro-3-oxopropanoate, also known as 2-Chloro-3-oxopropionic acid ethyl ester, is a chemical compound with the molecular formula C5H7ClO3 and a molecular weight of 150.56 . It has a boiling point between 85 and 90 °C at 0.5 mmHg and a melting point of 20 °C . This compound has multiple synonyms, including Ethyl 2-Chloro-3-oxopropanoate, Ethyl chloroMalonaldehydate, and Ethyl α-ForMyl-α-chloroacetate . It is also known as Fluorouracil Impurity 20 .

The compound is used as a reagent in various chemical processes . Safety precautions include storage under an inert atmosphere at 2-8°C . It is classified as hazardous, with hazard statements including H302 (Harmful if swallowed) and H314 (Causes severe skin burns and eye damage) . Precautionary statements include P280 (Wear protective gloves/protective clothing/eye protection/face protection) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .

A similar compound is Ethyl 2-chloro-3-oxohexanoate, which has a molecular formula of C8H13ClO3 and a molecular weight of 192.64 g/mol . Ethyl 2-chloro-3-oxopropanoate is also known as Ethyl 2-chloro-2-formylacetate .

• CAS No.: 33142-21-1
• Product Name: Ethyl 2-chloro-3-oxopropanoate
• Molecular Formula: C5H7ClO3
• Molecular Weight: 150.56 g/mol
• IUPAC Name: ethyl 2-chloro-3-oxopropanoate
• Standard InChI: InChI=1S/C5H7ClO3/c1-2-9-5(8)4(6)3-7/h3-4H,2H2,1H3
• Standard InChIKey: DWXKSCKBUSAOKS-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(C=O)Cl
• Canonical SMILES: CCOC(=O)C(C=O)Cl
• Synonyms: 2-Chloro-3-oxo-propanoic Acid Ethyl Ester; 2-Chloro-3-oxopropanoic Acid Ethyl Ester; Ethyl 2-Chloro-2-formylacetate; Ethyl α-Formyl-α-chloroacetate
• PubChem Compound: 118030
• Last Modified: Sep 15 2023